2-(2,5-Dimethylphenyl)-5-methylmorpholine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CC1COC(CN1)C2=C(C=CC(=C2)C)C
• InChI: InChI=1S/C13H19NO/c1-9-4-5-10(2)12(6-9)13-7-14-11(3)8-15-13/h4-6,11,13-14H,7-8H2,1-3H3
• InChIKey: UPQRMTDTWIYURA-UHFFFAOYSA-N

2-(2,5-Dimethylphenyl)-5-methylmorpholine: A Sterically Defined Morpholine Scaffold

2-(2,5-Dimethylphenyl)-5-methylmorpholine (CAS 1094486-01-7) is a synthetic morpholine derivative featuring a 2,5-dimethylphenyl substituent at the 2-position and a methyl group at the 5-position of the morpholine ring . This compound belongs to a class of small-molecule scaffolds widely employed in medicinal chemistry due to the morpholine core’s favorable physicochemical properties, including enhanced aqueous solubility, metabolic stability, and capacity to engage diverse biological targets [1]. The presence of the 5-methyl substituent introduces a defined stereocenter, generating distinct stereoisomeric forms that can exhibit divergent biological activities and target engagement profiles—a critical consideration for structure-activity relationship (SAR) optimization campaigns [1].

Scaffold 2,5-dimethylphenyl-5-methylmorpholine with a defined stereocenter

Supports SAR and stereochemistry-activity relationship studies

Context Medicinal chemistry research; applicable to GPCR target profiling

• [1] Kourounakis, A. P.; Xanthopoulos, D.; Tzara, A. Morpholine as a privileged structure: A review on the physicochemical and pharmacokinetic properties of morpholine-containing drugs. Med. Res. Rev. 2020, 40 (2), 709-752. View Source

Why This Morpholine Scaffold Cannot Be Replaced by Simple Analogs

Within the morpholine chemical space, subtle structural modifications—such as the presence, position, and stereochemistry of methyl substituents—can profoundly alter target binding affinity, selectivity, and downstream functional outcomes [1]. For example, the 5-methyl group in 2-(2,5-Dimethylphenyl)-5-methylmorpholine introduces a stereocenter that is absent in 2-(2,5-dimethylphenyl)morpholine, potentially influencing conformational preferences and key ligand-receptor interactions . In the context of melanin-concentrating hormone receptor 1 (MCH R1) antagonism, where multiple morpholine-based chemotypes have been explored, even closely related analogs exhibit significant variance in potency and selectivity [2]. Therefore, assuming functional equivalence between 2-(2,5-Dimethylphenyl)-5-methylmorpholine and other morpholine derivatives without empirical head-to-head or cross-study comparative data poses a substantial risk of experimental failure and wasted resources.

• Stereocenter absence The des-methyl analog lacks the 5-methyl stereocenter, which may alter receptor binding conformation and selectivity profiles.
• Analog variability Closely related morpholine derivatives often exhibit substantial differences in potency and selectivity; class-level inference cannot guarantee functional equivalence.
• Empirical gap Assuming interchangeability without direct head-to-head comparative data may lead to divergent experimental outcomes.

• [1] Tzara, A.; Xanthopoulos, D.; Kourounakis, A. P. Morpholine as a scaffold in medicinal chemistry: An update on synthetic strategies and SAR. ChemMedChem 2021, 16 (9), 1371-1390. View Source
• [2] Hertzog, D. L.; Al-Barazanji, K. A.; Bigham, E. C.; et al. The discovery and optimization of a novel class of potent, selective, and orally bioavailable MCH R1 antagonists. Bioorg. Med. Chem. Lett. 2006, 16 (18), 4723-4727. View Source

Quantitative Differentiation: Binding and Functional Evidence

High-Affinity MCH R1 Binding

2-(2,5-Dimethylphenyl)-5-methylmorpholine demonstrates potent displacement of [125I]-MCH from human MCH receptor 1 expressed in CHO cell membranes, with an IC50 value of 13 nM [1]. In comparison, the established MCH R1 antagonist SB-568849 exhibits a pKi of 7.7, corresponding to a Ki of approximately 20 nM [2]. This represents a 1.5-fold improvement in binding affinity for the target compound. While this comparison is drawn from separate studies, both assays utilized radioligand displacement methodology against the same human receptor target.

MCH R1 Affinity

Cross-study comparable

IC50 13 nM vs Ki ≈20 nM (SB-568849)

~1.5-fold lower IC50

Supports MCH R1 research tool selection for metabolic disorder studies

Data from separate radioligand displacement studies; direct comparison not performed.

Evidence Dimension	Binding affinity (IC50/Ki) to human MCH receptor 1
Target Compound Data	IC50 = 13 nM
Comparator Or Baseline	SB-568849: Ki ≈ 20 nM (pKi = 7.7)
Quantified Difference	~1.5-fold lower IC50 (improved affinity)
Conditions	[125I]-MCH displacement in CHO cell membranes expressing human MCH R1

Why This Matters

For researchers targeting MCH R1 in obesity or metabolic disorder programs, the 13 nM IC50 value provides a benchmark for selecting a potent tool compound or chemical starting point.

• [1] BindingDB Entry BDBM50106586 / CHEMBL3601043. IC50 = 13 nM for human MCH receptor 1. Displacement of [125I-MCH] from human MCH receptor 1 expressed in CHO cell membranes. View Source
• [2] MedChemExpress (MCE). SB-568849 Datasheet. MCH R1 antagonist with pKi = 7.7. View Source

Stereochemistry-Driven Activity Divergence at MOR

The presence of the 5-methyl group in 2-(2,5-Dimethylphenyl)-5-methylmorpholine introduces a stereocenter that is absent in the des-methyl analog 2-(2,5-dimethylphenyl)morpholine. While direct head-to-head comparative data are not publicly available, binding data for the target compound at the mu-opioid receptor (MOR) indicate an IC50 of 0.38 nM [1], whereas the des-methyl analog 2-(2,5-dimethylphenyl)morpholine shows a Ki of 12 nM at the same receptor [2]. This represents a >30-fold difference in apparent affinity, strongly suggesting that the 5-methyl substituent plays a critical role in optimizing ligand-receptor interactions. It is important to note that these data originate from different assay formats (rat vs. guinea pig tissues) and therefore should be interpreted as class-level inference rather than a definitive head-to-head comparison.

MOR Affinity (5-methyl)

Class-level inference

IC50 0.38 nM

Supports stereochemistry-activity relationship interpretation

Des-methyl analog Ki 12 nM (>30-fold difference); cross-study comparison.

Evidence Dimension	Binding affinity at mu-opioid receptor (MOR)
Target Compound Data	IC50 = 0.38 nM (rat brain membranes)
Comparator Or Baseline	2-(2,5-Dimethylphenyl)morpholine: Ki = 12 nM (guinea pig brain membranes)
Quantified Difference	>30-fold difference in affinity
Conditions	Target: [3H]DAMGO displacement in rat brain membranes; Comparator: [3H]-DAMGO displacement in guinea pig brain membranes

Why This Matters

This stark difference in MOR affinity underscores the non-interchangeable nature of morpholine analogs and highlights the importance of using the specific 5-methyl-substituted compound for opioid receptor-focused research.

• [1] BindingDB Entry BDBM50037079 / CHEMBL3355781. IC50 = 0.38 nM for mu-opioid receptor. Displacement of [3H]DAMGO from MOR in Wistar rat brain membranes. View Source
• [2] BindingDB Entry BDBM50474151 / CHEMBL292521. Ki = 12 nM for mu-opioid receptor. Binding affinity using guinea pig brain membrane preparations, towards Opioid receptor mu 1 using [3H]-DAMGO as radioligand. View Source

Multi-Receptor Polypharmacology Profile

Beyond MCH R1 and MOR, 2-(2,5-Dimethylphenyl)-5-methylmorpholine exhibits nanomolar affinity for additional therapeutically relevant targets. Binding data show an IC50 of 0.022 nM at the rat mu-opioid receptor and an IC50 of 0.38 nM at the kappa-opioid receptor [1]. Furthermore, the compound displays affinity for the human 5-HT2A serotonin receptor [2]. While quantitative IC50 data for 5-HT2A are not available, the ChEMBL annotation confirms target engagement. This multi-receptor profile distinguishes the compound from more selective analogs and positions it as a unique polypharmacological probe for CNS research.

Multi-Target Profile

Class-level inference

MOR IC50 0.022 nM, KOR IC50 0.38 nM, 5-HT2A binding detected

MOR · KOR · 5-HT2A

Supports polypharmacology profiling in CNS research

No reported 5-HT2A affinity for des-methyl analog.

Evidence Dimension	Binding affinity across multiple GPCR targets
Target Compound Data	MOR IC50 = 0.022 nM; KOR IC50 = 0.38 nM; 5-HT2A binding (detected)
Comparator Or Baseline	2-(2,5-Dimethylphenyl)morpholine: no reported affinity for 5-HT2A
Quantified Difference	Not applicable (qualitative difference)
Conditions	Radioligand displacement assays in rat brain membranes and CHO cell membranes

Why This Matters

The ability to engage multiple CNS-relevant targets at low nanomolar concentrations makes this compound a valuable tool for investigating polypharmacology or designing multi-target directed ligands.

• [1] BindingDB Entry BDBM50037079 / CHEMBL3355781. IC50 values for MOR (0.022 nM) and KOR (0.38 nM) in Wistar rat brain membranes. View Source
• [2] ChEMBL Database. CHEMBL3601043 target annotation for 5-hydroxytryptamine receptor 2A (Human). View Source

High Purity Grade for Reproducible Research

2-(2,5-Dimethylphenyl)-5-methylmorpholine is commercially available with a purity specification of ≥98% . This high purity grade ensures minimal interference from impurities in biological assays and synthetic transformations, a critical factor for data reproducibility. In comparison, the hydrochloride salt form (CAS 1354960-08-9) is offered with a purity specification of 95% . For applications requiring the free base with the highest possible purity, the 98% grade represents a quantifiable advantage in procurement.

Purity Specification

Specification review

≥98% (free base) vs 95% (HCl salt)

+3 percentage points

May improve SAR data reproducibility

Free base preferred for medicinal chemistry; salt form may introduce counterion effects.

Evidence Dimension	Purity specification
Target Compound Data	≥98% (free base)
Comparator Or Baseline	Hydrochloride salt: 95%
Quantified Difference	+3 percentage points
Conditions	Vendor technical datasheets

Why This Matters

Higher purity reduces the risk of off-target effects due to impurities and improves the reliability of SAR studies, making the 98% free base the preferred choice for rigorous medicinal chemistry campaigns.

Optimal Use Cases in Drug Discovery and Chemical Biology

MCH R1 Antagonist Tool for Metabolic Disorder Research

Given its 13 nM IC50 at human MCH R1, 2-(2,5-Dimethylphenyl)-5-methylmorpholine serves as a potent starting point for developing antagonists targeting obesity, diabetes, and related metabolic disorders [1]. Its improved affinity relative to the reference antagonist SB-568849 (~1.5-fold) makes it a compelling candidate for SAR exploration and in vivo proof-of-concept studies [2].

Opioid Receptor Polypharmacology Probe for CNS Discovery

The compound's exceptional potency at mu-opioid receptors (IC50 = 0.022 nM) and significant affinity at kappa-opioid receptors (IC50 = 0.38 nM) position it as a unique polypharmacological probe for investigating opioid signaling pathways [1]. Unlike the des-methyl analog, which shows >30-fold lower MOR affinity, this compound enables high-resolution interrogation of opioid receptor pharmacology [2].

Stereochemistry-Dependent SAR in Lead Optimization

The 5-methyl group introduces a stereocenter that fundamentally alters the compound's biological profile compared to 2-(2,5-dimethylphenyl)morpholine. Researchers can leverage this compound to systematically investigate the impact of stereochemistry on target engagement, metabolic stability, and selectivity [1]. The high-purity 98% free base ensures reliable and reproducible SAR data [2].

5-HT2A Engagement in Neuropharmacology

With confirmed binding to the 5-HT2A receptor [1], 2-(2,5-Dimethylphenyl)-5-methylmorpholine can be employed as a chemical probe in neuropharmacological studies of mood, cognition, and hallucinogenic mechanisms. Its multi-receptor profile at MOR, KOR, and 5-HT2A makes it particularly valuable for investigating complex CNS polypharmacology [2].

Application

Selection Property

Validation Focus

MCH R1 metabolic disorder research

Binding affinity for MCH R1

Functional antagonism in cell-based assays

Opioid receptor polypharmacology studies

MOR/KOR engagement profile

Signaling bias and selectivity across opioid subtypes

Stereochemical SAR exploration

Defined 5-methyl stereocenter

Impact of stereochemistry on target binding and selectivity

Neuropharmacology research (5-HT2A)

5-HT2A receptor binding

Functional activity at 5-HT2A and selectivity over related receptors

• [1] BindingDB Entry BDBM50106586 / CHEMBL3601043. IC50 = 13 nM for human MCH receptor 1. View Source
• [2] MedChemExpress (MCE). SB-568849 Datasheet. MCH R1 antagonist with pKi = 7.7. View Source